Cas no 127733-39-5 ((S)-1-(2-(Trifluoromethyl)Phenyl)Ethanamine)

(S)-1-(2-(Trifluoromethyl)Phenyl)Ethanamine structure
127733-39-5 structure
Product Name:(S)-1-(2-(Trifluoromethyl)Phenyl)Ethanamine
CAS No:127733-39-5
MF:C9H10F3N
MW:189.177612781525
MDL:MFCD03093003
CID:63889
PubChem ID:7023582
Update Time:2024-11-02

(S)-1-(2-(Trifluoromethyl)Phenyl)Ethanamine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-[2-(Trifluoromethyl)phenyl]ethylamine hydrochloride
    • (1S)-1-[2-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE
    • (S)-1-[2-(Trifluoromethyl)phenyl]ethylamine
    • (1S)-1-(1-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
    • (S)-1-(1-PHENYL-1H-BENZO[D]IMIDAZOL-2-YL)ETHANAMINE
    • (S)-1-(2-(trifluoromethyl)phenyl)ethanamine
    • (S)-1-(2-trifluoromethylphenyl)ethanamine
    • (S)-1-[2-(trifluoromethyl)phenyl]ethanamine
    • Benzenemethanamine,a-methyl-2-(trifluoromethyl)-,(S)-
    • (S)-(-)-1-(2-Trifluoromethylphenyl)ethylamine
    • [(S)-1-[2-(Trifluoromethyl)phenyl]ethyl]amine
    • S-OTF-PEM
    • (S)-1-(2-(trifluoromethyl)phenyl)ethan-1-amine
    • (S)-1-[2-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE-HCl
    • Benzenemethanamine, α-methyl-2-(trifluoromethyl)-, (αS)-
    • Benzenemethanamine, a-methyl-2-(trifluoromethyl)-, (aS)-
    • (S)-1-(2-(trifluoromethyl)phenyl)ethan-1-amine;(S)-1-(2-(TRIFLUOROMETHYL)PHENYL)ETHANAMINE
    • AMY32662
    • (S)-1-[2-(Trifluoromethyl)phenyl]ethylamine, AldrichCPR
    • DPLIMKBGTYIUCB-LURJTMIESA-N
    • DTXSID10925972
    • 127733-39-5
    • MFCD03093002
    • AS-78662
    • (s)-1-(2-(trifluoromethyl)phenyl)ethylamine
    • Benzenemethanamine, -methyl-2-(trifluoromethyl)-, (S)-
    • (1S)-1-[2-(trifluoromethyl)phenyl]ethan-1-amine
    • SCHEMBL334979
    • CS-0000265
    • A805740
    • AKOS015840052
    • EN300-62409
    • (1S)-1-[2-(trifluoromethyl)phenyl]ethanamine
    • (1S)-1-[2-(Trifluoromethyl)phenyl]ethylamine98%
    • (1S)-1-[2-(Trifluoromethyl)phenyl]ethylamine 98%
    • Benzenemethanamine, alpha-methyl-2-(trifluoromethyl)-, (alphaS)-
    • (S)-1-(2-(Trifluoromethyl)Phenyl)Ethanamine
    • MDL: MFCD03093003
    • Inchi: 1S/C9H10F3N/c1-6(13)7-4-2-3-5-8(7)9(10,11)12/h2-6H,13H2,1H3/t6-/m0/s1
    • InChI Key: DPLIMKBGTYIUCB-LURJTMIESA-N
    • SMILES: FC(C1C=CC=CC=1[C@H](C)N)(F)F

Computed Properties

  • Exact Mass: 189.0766
  • Monoisotopic Mass: 189.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

(S)-1-(2-(Trifluoromethyl)Phenyl)Ethanamine Security Information

  • Signal Word:Warning
  • Hazard Statement: H302;H319
  • Warning Statement: P305+P351+P338
  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8 °C

(S)-1-(2-(Trifluoromethyl)Phenyl)Ethanamine Pricemore >>

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